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Introduction
Ammonia (NH₃) and its protonated form, ammonium (NH₄⁺), are pivotal nitrogen-containing

species in soil, fundamentally influencing plant nutrition and overall ecosystem health. Accurate

quantification of soil ammonia is therefore critical for agricultural productivity assessments,

environmental monitoring, and research in soil science. The Indophenol Blue method, a

classic colorimetric assay based on the Berthelot reaction, stands out as a highly sensitive,

cost-effective, and robust technique for this purpose.[1][2]

This application note provides a comprehensive guide for researchers, scientists, and

professionals in related fields on the spectrophotometric determination of ammonia in soil. It

delves into the chemical principles, provides a detailed, field-proven protocol, and addresses

method validation and potential interferences to ensure data integrity.

Principle of the Method: The Berthelot Reaction
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The determination of ammonia via the Indophenol Blue method is predicated on the Berthelot

reaction, first reported in 1859.[3] This multi-step chemical process results in the formation of a

distinct blue-colored indophenol dye, the absorbance of which is directly proportional to the

initial ammonia concentration.[1] The reaction is typically conducted in a moderately alkaline

medium (pH 9.5-11.5) and is catalyzed by sodium nitroprusside to enhance sensitivity and

reaction rate.[1][3]

The core reaction sequence can be summarized as follows:

Monochloramine Formation: In an alkaline solution, ammonia reacts with hypochlorite ions

(OCl⁻) to form monochloramine (NH₂Cl).[1][4][5]

Quinone Chlorimine Formation: The monochloramine then reacts with a phenolic compound.

This step is catalyzed by sodium nitroprusside, leading to the formation of a quinone

chlorimine intermediate.[1][4]

Indophenol Dye Formation: Finally, the quinone chlorimine couples with a second phenol

molecule to yield the indophenol dye.[1] In its dissociated state within the alkaline solution,

this dye exhibits a characteristic blue color, which is quantified by measuring its absorbance

at a wavelength between 630 and 655 nm.[1][4]

Chemical Pathway of the Indophenol Blue Reaction
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Step 1: Monochloramine Formation

Step 2: Quinone Chlorimine Formation

Step 3: Indophenol Dye Formation
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Caption: The multi-step Berthelot reaction for ammonia quantification.

Materials and Reagents
Instrumentation:

UV/VIS Spectrophotometer

Analytical balance (± 0.001 g)

Reciprocating shaker
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Centrifuge

Filtration apparatus (e.g., Whatman #42 filter paper or 0.45 µm membrane filters)

Volumetric flasks, pipettes, and other standard laboratory glassware

Reagents:

Ammonia-Free Deionized Water: For all reagent preparations and dilutions.

Extracting Solution (2M Potassium Chloride, KCl): Dissolve 149.1 g of KCl in ammonia-free

deionized water and dilute to 1 L.

Ammonia Stock Solution (1000 mg/L NH₄⁺-N): Dissolve 3.819 g of anhydrous ammonium

chloride (NH₄Cl), previously dried at 100°C, in ammonia-free deionized water and dilute to 1

L.

Ammonia Standard Solution (10 mg/L NH₄⁺-N): Dilute 10 mL of the stock solution to 1 L with

the 2M KCl extracting solution. This is used to prepare working standards.

Phenol Solution: In a 1 L volumetric flask, dissolve 83 g of crystalline phenol in approximately

500 mL of ammonia-free deionized water. While stirring and cooling under running tap water,

cautiously add 32 g of sodium hydroxide (NaOH) pellets. Once dissolved and cooled to room

temperature, dilute to the mark with ammonia-free deionized water. Store in a dark bottle.

Sodium Nitroprusside Solution (0.5% w/v): Dissolve 0.5 g of sodium nitroprusside (sodium

nitroferricyanide) in 100 mL of ammonia-free deionized water. Store in a dark bottle and

prepare fresh weekly.

Alkaline Hypochlorite Solution: Mix 100 mL of a commercial sodium hypochlorite (NaClO)

solution (containing ~5% available chlorine) with 30 mL of 6 M NaOH solution. Prepare fresh

daily.

Complexing Reagent (optional but recommended): To prevent the precipitation of calcium

and magnesium hydroxides in alkaline conditions, a complexing agent should be used.[6] A

common choice is a solution of 50 g of trisodium citrate and 50 g of sodium potassium

tartrate dissolved in 1 L of deionized water.
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Experimental Protocol
Part 1: Soil Sample Preparation and Ammonia Extraction

Sample Collection and Homogenization: Collect a representative soil sample and pass it

through a 2 mm sieve to remove coarse debris and ensure homogeneity. It is advisable to

work with field-moist soil and determine the moisture content on a separate subsample to

express the final results on a dry weight basis.

Extraction: Weigh approximately 5-10 g of the sieved soil into an extraction bottle. Add a

fixed volume of the 2M KCl extracting solution, typically at a 1:5 or 1:10 soil-to-solution ratio

(e.g., 5 g of soil in 50 mL of KCl solution).[7][8]

Shaking: Cap the bottles and shake them on a reciprocating shaker for 1 hour at a consistent

speed (e.g., 180-200 rpm).[7][8]

Clarification: After shaking, allow the soil suspension to settle for 30 minutes.[7]

Subsequently, clarify the supernatant by either centrifugation or filtration. If filtering, discard

the first few milliliters of the filtrate to prevent potential adsorption of ammonia onto the filter

paper. The resulting clear extract is now ready for colorimetric analysis.

Experimental Workflow
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Caption: Workflow for ammonia determination in soil.
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Part 2: Colorimetric Determination

Preparation of Standards and Blank: Prepare a series of working standards by diluting the 10

mg/L standard solution with the 2M KCl extracting solution. A typical range would be 0.1, 0.2,

0.5, 1.0, and 2.0 mg/L NH₄⁺-N. Also, prepare a blank using only the 2M KCl solution.

Reaction Setup: Pipette a suitable aliquot (e.g., 5 mL) of the soil extract, each standard, and

the blank into separate, clearly labeled test tubes or volumetric flasks.

Reagent Addition: To each tube, add the reagents in the following sequence, ensuring

thorough mixing after each addition:

2 mL of the Phenol solution.

1 mL of the Sodium Nitroprusside solution.

2.5 mL of the Alkaline Hypochlorite solution.

Color Development: Stopper the tubes, mix by inversion, and allow them to stand at room

temperature for at least 1-2 hours for full color development.[4] The incubation should be

conducted away from direct sunlight.

Spectrophotometric Measurement: Set the spectrophotometer to the wavelength of

maximum absorbance, typically between 630 and 655 nm.[1][4] Zero the instrument using

the reagent blank. Measure the absorbance of each standard and sample.

Part 3: Calculation

Standard Curve: Plot a calibration curve of absorbance versus the concentration of the

ammonia standards (in mg/L NH₄⁺-N). Perform a linear regression to obtain the equation of

the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.995 is desirable.

Sample Concentration: Use the regression equation to calculate the concentration of NH₄⁺-N

in the soil extract (in mg/L).

Final Calculation: Calculate the ammonia concentration in the soil sample (in mg NH₄⁺-N per

kg of dry soil) using the following formula:
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mg NH₄⁺-N / kg soil = (C × V) / W

Where:

C = Concentration of NH₄⁺-N in the extract (mg/L) from the calibration curve.

V = Volume of the extracting solution (L).

W = Dry weight of the soil sample (kg).

Method Validation and Quality Control
To ensure the reliability of the results, it is essential to validate the method.[9][10][11] Key

validation parameters include:
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Parameter Description
Typical Acceptance
Criteria

Linearity

The ability to elicit test results

that are directly proportional to

the concentration of the

analyte.

R² > 0.995 for the calibration

curve.

Limit of Detection (LOD)

The lowest concentration of

analyte that can be reliably

detected.

3.3 × (Standard Deviation of

the Blank / Slope of the

Calibration Curve)

Limit of Quantification (LOQ)

The lowest concentration of

analyte that can be

quantitatively determined with

acceptable precision and

accuracy.

10 × (Standard Deviation of

the Blank / Slope of the

Calibration Curve)

Precision

The closeness of agreement

between a series of

measurements. Assessed by

replicate analyses (e.g., n=5)

and expressed as Relative

Standard Deviation (RSD).

RSD < 10%

Accuracy

The closeness of the

measured value to the true

value. Assessed using certified

reference materials or by spike

recovery experiments.

85-115% recovery

Troubleshooting and Interferences
The Indophenol Blue method is robust, but potential interferences can arise.
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Issue Potential Cause(s) Recommended Solution(s)

Turbidity or Precipitation in the

final colored solution

High concentrations of calcium

or magnesium in the soil

extract precipitating as

hydroxides in the alkaline

reagent.[6]

Add a complexing reagent

(e.g., sodium citrate or

potassium sodium tartrate) to

the sample before adding the

color-forming reagents.[6][7]

Alternatively, filter the final

solution before measurement.

Low or No Color Development

Incorrect pH of the reaction

mixture; degraded reagents;

insufficient incubation time.

Verify the pH is within the

optimal range (9.5-11.5).

Prepare fresh reagents,

especially the hypochlorite

solution. Ensure adequate

incubation time.

High Blank Absorbance

Contaminated reagents,

glassware, or ammonia-free

water.

Use high-purity reagents and

thoroughly clean all glassware.

Verify the quality of the

ammonia-free water.

Interference from other

substances

Sulfide ions can interfere with

color development.[6] High

concentrations of some

organic compounds may also

react.[12]

For samples with high sulfide,

a preliminary distillation step

may be necessary. For

complex organic matrices,

method modification or

comparison with an alternative

method may be required.

Conclusion
The spectrophotometric determination of ammonia in soil using the Indophenol Blue method

is a sensitive, reliable, and accessible analytical technique. By carefully following the outlined

protocol, paying close attention to reagent preparation, and implementing proper quality control

measures, researchers can obtain high-quality data crucial for a wide range of applications in

soil science and environmental monitoring. The inherent simplicity and cost-effectiveness of

this method ensure its continued relevance in the modern analytical laboratory.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/pdf/A_Comparative_Guide_to_Ammonia_Detection_Indophenol_Blue_vs_Nessler_s_Reagent.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Ammonia_Detection_Indophenol_Blue_vs_Nessler_s_Reagent.pdf
https://margenot.cropsciences.illinois.edu/wp-content/uploads/2023/07/Ammonium-N-Protocol-UIUC-Soils-Lab-JULY2023.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Ammonia_Detection_Indophenol_Blue_vs_Nessler_s_Reagent.pdf
https://www.scribd.com/document/371269077/Method-Berthelot-for-Determinig-Ammonium
https://www.benchchem.com/product/b7800110/docs?utm_src=pdf-body#application-note-spectrophotometric-determination-of-ammonia-in-soil-using-the-indophenol-blue-method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
MDPI. Quantification Methodology of Ammonia Produced from Electrocatalytic and

Photocatalytic Nitrogen/Nitrate Reduction. Available from: [Link]

Taylor & Francis. Validation of the Miniaturized Spectrophotometric Determination of Organic

Carbon and Phosphorus in Soils. Available from: [Link]

Slideshare. Indophenol method. Available from: [Link]

ResearchGate. 10.2.10 Determination of ammonia. Available from: [Link]

Soils Lab. SOP: Determination of Soil Extractable Ammonium via the Salicylate Method.

Available from: [Link]

Morressier. Ambien ammonia analysis via the modified Berthelot's reaction. Available from:

[Link]

Taylor & Francis Online. Full article: Validation of the Miniaturized Spectrophotometric

Determination of Organic Carbon and Phosphorus in Soils. Available from: [Link]

NAPT. Ammonia Nitrogen in Soil, Plant Tissue, and Water. Available from: [Link]

Wikipedia. Berthelot's reagent. Available from: [Link]

ScholarWorks. Ambient Ammonia Analysis Via The Modified Berthelot's Reaction. Available

from: [Link]

NIH. Determination of Paddy Soil Ammonia Nitrogen Using Rapid Detection Kit Coupled with

Microplate Reader. Available from: [Link]

ACS Omega. Facts or Artifacts: Pitfalls in Quantifying Sub-ppm Levels of Ammonia

Produced from Electrochemical Nitrogen Reduction. Available from: [Link]

CORE. Determination of ammonia and nitrate in soil. Available from: [Link]

ResearchGate. Spectrophotometric methods for the measurement of soil pH: A reappraisal.

Available from: [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.mdpi.com/2073-4344/12/10/1273
https://www.tandfonline.com/doi/full/10.1080/00103624.2024.2343941
https://www.slideshare.net/ECRD2015/indophenol-method
https://www.researchgate.net/publication/232239401_10210_Determination_of_ammonia
https://static1.squarespace.com/static/5b15a4e531d4df728ce4589b/t/6446a815777413669527f311/1682354197779/SOP_Ammonium.pdf
https://www.morressier.com/o/event/6092b450743831000d5a420b/article/612745772349020013918a3a
https://www.tandfonline.com/doi/full/10.1080/00103624.2024.2343941
https://www.naptprogram.org/files/napt/method-papers/35_SOP_Ammonia%20Nitrogen%20in%20Soil,%20Plant%20Tissue,%20and%20Water.pdf
https://en.wikipedia.org/wiki/Berthelot%27s_reagent
https://scholarworks.uno.edu/td/2928/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6617260/
https://pubs.acs.org/doi/10.1021/acsomega.1c05937
https://core.ac.uk/download/pdf/30678884.pdf
https://www.researchgate.net/publication/222165074_Spectrophotometric_methods_for_the_measurement_of_soil_pH_A_reappraisal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Semantic Scholar. Spectrophotometric determination of ammonia: a study of a modified

Berthelot reaction using salicylate and dichloroisocyanurate. Available from: [Link]

Scribd. Method Berthelot For Determinig Ammonium. Available from: [Link]

ResearchGate. Elimination of interference from sulfur dioxide in the determination of

ammonia by indophenol blue absorptiometry. Available from: [Link]

ResearchGate. Validation of a spectrophotometric method for soil adsorption study of

thiophanate-methyl. Available from: [Link]

ResearchGate. A new approach to indophenol blue method for determination of ammonium

in geothermal waters with high mineral content. Available from: [Link]

PubMed. Determination of ammonium and nitrate in soils by digital colorimetry. Available

from: [Link]

HunterLab. Methods of Soil Analysis Using Spectrophotometric Technology. Available from:

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. Berthelot's reagent - Wikipedia [en.wikipedia.org]

3. researchgate.net [researchgate.net]

4. mdpi.com [mdpi.com]

5. Ammonium Photometric Determination in Drinking and Surface Water
[merckmillipore.com]

6. benchchem.com [benchchem.com]

7. margenot.cropsciences.illinois.edu [margenot.cropsciences.illinois.edu]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.semanticscholar.org/paper/Spectrophotometric-determination-of-ammonia%3A-a-of-a-Krom/b9f4e2467d01802951f4728f3226a45421c4b1a4
https://www.scribd.com/document/329528738/Method-Berthelot-For-Determinig-Ammonium
https://www.benchchem.com/product/b7800110/docs?utm_src=pdf-body#application-note-spectrophotometric-determination-of-ammonia-in-soil-using-the-indophenol-blue-method
https://www.researchgate.net/publication/23725185_Elimination_of_interference_from_sulfur_dioxide_in_the_determination_of_ammonia_by_indophenol_blue_absorptiometry
https://www.researchgate.net/publication/285906807_Validation_of_a_spectrophotometric_method_for_soil_adsorption_study_of_thiophanate-methyl
https://www.benchchem.com/product/b7800110/docs?utm_src=pdf-body#application-note-spectrophotometric-determination-of-ammonia-in-soil-using-the-indophenol-blue-method
https://www.researchgate.net/publication/228892187_A_new_approach_to_indophenol_blue_method_for_determination_of_ammonium_in_geothermal_waters_with_high_mineral_content
https://pubmed.ncbi.nlm.nih.gov/34535035/
https://www.hunterlab.com/blog/methods-of-soil-analysis-using-spectrophotometric-technology/
https://www.benchchem.com/product/b7800110?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Note_Spectrophotometric_Determination_of_Ammonia_using_the_Indophenol_Blue_Method.pdf
https://en.wikipedia.org/wiki/Berthelot%27s_reagent
https://www.researchgate.net/file.PostFileLoader.html?id=521b39c6d4c1188c4c84ed81&assetKey=AS%3A272139570090018%401441894537352
https://www.mdpi.com/1996-1073/16/1/27
https://www.merckmillipore.com/NI/es/technical-documents/protocol/analytical-chemistry/photometry-and-reflectometry/ammonium-photometric-determination-in-drinking-and-surface-water
https://www.merckmillipore.com/NI/es/technical-documents/protocol/analytical-chemistry/photometry-and-reflectometry/ammonium-photometric-determination-in-drinking-and-surface-water
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Ammonia_Detection_Indophenol_Blue_vs_Nessler_s_Reagent.pdf
https://margenot.cropsciences.illinois.edu/wp-content/uploads/2023/07/Ammonium-N-Protocol-UIUC-Soils-Lab-JULY2023.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800110?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Determination of Paddy Soil Ammonia Nitrogen Using Rapid Detection Kit Coupled with
Microplate Reader - PMC [pmc.ncbi.nlm.nih.gov]

9. tandfonline.com [tandfonline.com]

10. tandfonline.com [tandfonline.com]

11. researchgate.net [researchgate.net]

12. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Note: Spectrophotometric Determination of
Ammonia in Soil using the Indophenol Blue Method]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7800110/docs#application-note-
spectrophotometric-determination-of-ammonia-in-soil-using-the-indophenol-blue-method]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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